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Compound of Interest

Compound Name: Propane-1,2,3-triamine

Cat. No.: B1216853 Get Quote

Essential Safety and Handling Guide for Propane-
1,2,3-triamine
ATTENTION: This document provides essential safety guidance for handling Propane-1,2,3-
triamine based on available data. A complete Safety Data Sheet (SDS) with comprehensive

quantitative data is not publicly available. Users must consult with their institution's

Environmental Health and Safety (EHS) department and obtain a complete SDS from their

supplier before commencing any work with this substance. The information provided herein

should be used as a starting point for a thorough risk assessment.

Propane-1,2,3-triamine (CAS No: 21291-99-6) is a corrosive chemical that requires strict

adherence to safety protocols to prevent severe injury. This guide outlines the necessary

personal protective equipment (PPE), safe handling procedures, and emergency plans for

researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Propane-1,2,3-triamine is classified as a hazardous substance. The primary and most severe

hazard is its corrosive nature.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Corrosive GHS05 Danger

H314: Causes severe

skin burns and eye

damage.

Further detailed toxicological, flammability, and reactivity data are not consistently available.

Treat this substance with extreme caution.

Personal Protective Equipment (PPE)
Given the corrosive nature of Propane-1,2,3-triamine, a comprehensive PPE plan is

mandatory to prevent any direct contact.
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Protection Type Required PPE
Specification/Stand
ard

Rationale

Eye and Face

Protection

Chemical safety

goggles and a full-

face shield.

Conforming to EN166

(EU) or OSHA's 29

CFR 1910.133 (US).

Protects against

splashes and vapors

which can cause

severe eye damage.

Skin and Body

Protection

Chemical-resistant

gloves (e.g., Butyl

rubber, Neoprene

recommended for

corrosive amines). A

chemical-resistant

apron or suit over a

lab coat. Closed-toe

shoes.

Ensure full skin

coverage.

Prevents severe skin

burns upon contact.

Nitrile gloves may

offer limited protection

for short-duration

tasks, but their

resistance to corrosive

amines can be poor.

[1]

Respiratory Protection

Work must be

conducted in a

certified chemical

fume hood. If there is

a risk of exceeding

exposure limits or for

emergency situations,

a NIOSH-approved

respirator with

cartridges suitable for

organic vapors and

amines should be

used.

Follow a

comprehensive

respiratory protection

program compliant

with OSHA 29 CFR

1910.134.

Protects against

inhalation of corrosive

and potentially toxic

vapors.

Operational and Disposal Plans
A step-by-step approach from receiving to disposal is critical for maintaining a safe laboratory

environment.

Handling Workflow Diagram
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Propane-1,2,3-triamine Handling Workflow
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Caption: Workflow for handling Propane-1,2,3-triamine.
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Step-by-Step Handling Procedures
Preparation and Engineering Controls:

Always work within a certified chemical fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.

Remove all unnecessary items from the work area.

Chemical Storage:

Store Propane-1,2,3-triamine in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and acids.[2]

The storage container should be tightly sealed and clearly labeled with the chemical name

and hazard warnings.

Handling and Use:

Before handling, ensure all required PPE is correctly worn.

When transferring the chemical, use a spark-proof tool and ground and bond containers to

prevent static discharge.

Avoid any actions that could generate aerosols or vapors.

Do not eat, drink, or smoke in the handling area.

After handling, wash hands and forearms thoroughly, even if gloves were worn.

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Small Spill

For small spills of this corrosive amine,

cautiously neutralize with a weak acid (e.g.,

citric acid) or use a commercial spill kit for

corrosive materials. Absorb the neutralized

mixture with an inert material (e.g., sand,

vermiculite) and place it in a sealed container for

disposal. Ensure proper ventilation and wear

appropriate PPE during cleanup.

Large Spill

Evacuate the area immediately. Alert others and

contact your institution's emergency response

team.

Disposal Plan
Chemical Waste: All waste containing Propane-1,2,3-triamine must be collected in a

designated, labeled, and sealed hazardous waste container. Do not mix with other waste
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streams unless compatibility is confirmed.

Contaminated Materials: Any materials that have come into contact with Propane-1,2,3-
triamine, including gloves, disposable lab coats, and absorbent materials, must be disposed

of as hazardous waste.

Regulatory Compliance: All waste disposal must be conducted in strict accordance with

local, regional, and national environmental regulations. Contact your institution's EHS

department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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